Cas no 2137896-50-3 (tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate)

Tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate is a fluorinated triazole derivative with a tert-butyl ester group, offering unique reactivity and stability for synthetic applications. The presence of the difluoromethyl and tert-butyl moieties enhances its utility as a versatile intermediate in medicinal chemistry and agrochemical research. The compound's structural features, including the triazole core, facilitate selective functionalization, while the electron-withdrawing difluoromethyl group can influence metabolic stability and binding affinity in bioactive molecules. Its tert-butyl ester group provides a convenient handle for further derivatization under mild conditions. This compound is particularly valuable for constructing complex heterocyclic frameworks in drug discovery and material science.

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate structure

2137896-50-3 structure

Product Name:tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2137896-50-3

MF:C₁₁H₁₇F₂N₃O₂

MW:261.268389463425

CID:6360682

PubChem ID:165951602

Update Time:2025-10-22

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2137896-50-3
- EN300-786719
- tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
- Inchi： 1S/C11H17F2N3O2/c1-10(2,3)18-8(17)6-7(15-16-14-6)11(4,5)9(12)13/h9H,1-5H3,(H,14,15,16)
- InChI Key： KPAPYFTUGUWBDU-UHFFFAOYSA-N
- SMILES： FC(C(C)(C)C1C(C(=O)OC(C)(C)C)=NNN=1)F

Computed Properties

Exact Mass: 261.12888312g/mol
Monoisotopic Mass: 261.12888312g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.9Å²

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786719-0.05g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	0.05g	$1912.0	2025-02-22
Enamine	EN300-786719-0.1g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	0.1g	$2002.0	2025-02-22
Enamine	EN300-786719-0.25g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	0.25g	$2093.0	2025-02-22
Enamine	EN300-786719-0.5g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	0.5g	$2185.0	2025-02-22
Enamine	EN300-786719-1.0g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	1.0g	$2276.0	2025-02-22
Enamine	EN300-786719-2.5g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	2.5g	$4458.0	2025-02-22
Enamine	EN300-786719-5.0g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	5.0g	$6597.0	2025-02-22
Enamine	EN300-786719-10.0g	tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137896-50-3	95.0%	10.0g	$9781.0	2025-02-22

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

Additional information on tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137896-50-3)

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate is a versatile organic compound with the CAS registry number 2137896-50-3. This compound belongs to the class of triazoles, which are widely recognized for their stability and reactivity in various chemical reactions. The structure of this compound features a triazole ring substituted with a tert-butyl group and a difluorinated alkyl chain, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate typically involves a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction. This reaction is a cornerstone of click chemistry and has been extensively utilized in the construction of complex molecules with high precision. Recent studies have demonstrated the potential of this compound as a building block for developing novel drug delivery systems due to its unique combination of hydrophobicity and reactivity.

In terms of applications, tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole derivatives have shown promise in the field of materials science. Researchers have explored their use in creating stimuli-responsive polymers and self-healing materials. The incorporation of fluorinated groups enhances the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications in aerospace and electronics.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthesis methods for compounds like tert-butyl 5-(1,1-difluoro-2-methylpropan-substituted triazoles. Scientists are increasingly focusing on catalytic systems that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally friendly chemical processes.

The properties of tert-butyl 5-(difluoromethyl)triazole carboxylate make it an attractive candidate for use in agrochemicals. Its ability to act as a bioisostere in pesticide development has been explored in recent studies. By replacing certain functional groups with fluorinated analogs, researchers aim to enhance the efficacy and reduce the environmental impact of agricultural chemicals.

In conclusion, tert-butyl 5-(difluoromethyl)triazole carboxylic ester (CAS No. 2137896-50-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and agrochemicals underscore its significance as a key intermediate in contemporary chemical research. As scientific understanding continues to evolve, this compound is expected to play an even more pivotal role in driving innovation across various industries.